Cas no 110408-52-1 (7H-Dibenzo[c,g]carbazol-1-ol)

• Product Name: 7H-Dibenzo[c,g]carbazol-1-ol
• CAS No: 110408-52-1
• MF: C₂₀H₁₃NO
• MW: 283.323324918747
• CID: 155323
• PubChem ID: 135717
• Update Time: 2025-04-19

7H-Dibenzo[c,g]carbazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 7H-Dibenzo[c,g]carbazol-1-ol
• 1-Hydroxy-7H-dibenzo(c,g)carbazole
• 1-Hydroxy-7H-dibenzo[c,g]carbazole
• 7H-Dibenzo(c,g)carbazol-1-ol
• AC1L36YN
• ACMC-20mdcu
• AG-D-27865
• CCRIS 1845
• CTK0H6662
• 110408-52-1
• NIOSH/HO5769500
• 13c-Hydroxy-7H-dibenzo(c,g)carbazole
• DTXSID30149239
• HO57695000
• 7H-Dibenzo(c,g)carbazol-13c-ol

• Inchi： 1S/C20H13NO/c22-17-7-3-5-13-9-11-16-20(18(13)17)19-14-6-2-1-4-12(14)8-10-15(19)21-16/h1-11,21-22H
• InChI Key： NQIWMSPHPTXZOA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=CC3=C(C=21)C1C2C=CC=CC=2C=CC=1N3

Computed Properties

• Exact Mass: 282.09196
• Monoisotopic Mass: 283.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.398
• Boiling Point: 605.9°Cat760mmHg
• Flash Point: 320.2°C
• Refractive Index: 1.895
• PSA: 33.12
• LogP: 5.33310